1-Bromo-4-(trifluorovinyloxy)benzene
Overview
Description
1-Bromo-4-(trifluorovinyloxy)benzene is a chemical compound with the molecular formula C8H3BrF4O and a molecular weight of 271.01 . It is used in the synthesis of various chemical products .
Synthesis Analysis
The synthesis of 1-Bromo-4-(trifluorovinyloxy)benzene involves the treatment of 1-Bromo-4-(trifluoromethoxy)benzene with lithium diisopropylamide (LIDA) at -100°C . This reaction gives 5-bromo-2-(trifluoromethoxy)phenyllithium and at -75°C it eliminates lithium bromide, thus generating 1,2-dehydro-4-(trifluoromethoxy)benzene .Molecular Structure Analysis
The molecular structure of 1-Bromo-4-(trifluorovinyloxy)benzene consists of a benzene ring with a bromine atom and a trifluorovinyloxy group attached to it . The presence of the trifluorovinyloxy group makes this compound highly reactive, which is beneficial for its use in various chemical reactions .Chemical Reactions Analysis
1-Bromo-4-(trifluorovinyloxy)benzene can undergo various chemical reactions due to its high reactivity. For instance, it can react with different nucleophiles to form a new class of difunctional aryl/alkyl fluorinated ethers .Physical And Chemical Properties Analysis
1-Bromo-4-(trifluorovinyloxy)benzene has a boiling point of 184℃ and a density of 1.694 . Its flash point is 81℃ .Scientific Research Applications
Polymer Synthesis and Light Emission : 1-Bromo-4-(trifluorovinyloxy)benzene is used as an intermediate in synthesizing perfluorocyclobutyl (PFCB) copolymers, contributing to tailored light emission properties. These polymers exhibit high thermal stability and excellent processability, with potential applications in materials science (Neilson et al., 2007).
Synthesis of Arynes and Naphthalenes : It's used in generating arynes, which are intermediates in organic synthesis, particularly for producing naphthalenes. These compounds have applications in the synthesis of organic materials and pharmaceuticals (Schlosser & Castagnetti, 2001).
Precursor for Fluorescent Materials : The compound serves as a precursor in the synthesis of materials with photoluminescence properties. These materials are useful in optical applications, including sensors and display technologies (Liang Zuo-qi, 2015).
Starting Material in Organometallic Synthesis : It's a versatile starting material for creating organometallic compounds, which are crucial in catalysis and the development of new materials (Porwisiak & Schlosser, 1996).
Graphene Nanoribbon Synthesis : This compound is a precursor for the bottom-up synthesis of planar one-dimensional graphene nanoribbons, which have significant potential in electronics and nanotechnology (Patil et al., 2012).
Mechanism of Action
The mechanism of action of 1-Bromo-4-(trifluorovinyloxy)benzene involves the formation of a sigma-bond with the benzene ring by an electrophile, generating a positively charged arenium intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Safety and Hazards
Future Directions
The unique structural configuration of 1-Bromo-4-(trifluorovinyloxy)benzene makes it a crucial component for improving high-performance polymers, industrial agrochemicals, and targets for important pharmaceutical drugs . Future research may focus on expanding the preparation of fluorinated ethers by introducing hetero-nucleophiles to this highly electrophilic aryl trifluorovinyl ether .
properties
IUPAC Name |
1-bromo-4-(1,2,2-trifluoroethenoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3O/c9-5-1-3-6(4-2-5)13-8(12)7(10)11/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNLXBIRBHMRHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(=C(F)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30939910 |
Source
|
| Record name | 1-Bromo-4-[(trifluoroethenyl)oxy]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30939910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-(trifluorovinyloxy)benzene | |
CAS RN |
184910-53-0 |
Source
|
| Record name | 1-Bromo-4-[(trifluoroethenyl)oxy]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30939910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 184910-53-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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